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Compound of Interest

Compound Name: Hybridaphniphylline A

Cat. No.: B15593661 Get Quote

Researchers, scientists, and drug development professionals often rely on detailed

spectroscopic analysis for the structural elucidation and characterization of novel natural

products. This guide provides an overview of the spectroscopic interpretation of

Hybridaphniphylline A, a complex Daphniphyllum alkaloid.

Hybridaphniphylline A is a unique natural product, classified as a hybrid of a Daphniphyllum

alkaloid and an iridoid.[1] It was first isolated from the dried stems and leaves of the plant

Daphniphyllum longeracemosum.[1] The structural determination of this intricate molecule,

which possesses a hitherto unknown decacyclic fused skeleton, was accomplished through

extensive spectroscopic analysis.[1]

Due to the restricted availability of the primary research article detailing the complete

spectroscopic data, this guide will provide a summary of the analytical techniques employed

and the general structural features of Hybridaphniphylline A. While specific quantitative data

for detailed tables is not publicly accessible, this overview serves as a foundational guide for

researchers interested in this class of compounds.

General Spectroscopic Approach
The structural elucidation of Hybridaphniphylline A, as described in the initial research, relied

on a combination of modern spectroscopic techniques. These methods are standard in the field

of natural product chemistry for determining the connectivity and stereochemistry of complex

molecules.
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Key Spectroscopic Methods Employed:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are fundamental

for determining the carbon-hydrogen framework of a molecule. Advanced 2D NMR

techniques such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single

Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) would have

been essential in establishing the connectivity between different parts of the

Hybridaphniphylline A molecule.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is crucial for

determining the elemental composition of a new compound, allowing for the calculation of its

molecular formula. Fragmentation patterns observed in tandem mass spectrometry (MS/MS)

provide valuable information about the different structural motifs within the molecule.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of specific

functional groups within a molecule, such as carbonyls (C=O), hydroxyls (O-H), and amines

(N-H), by observing their characteristic vibrational frequencies.

Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy provides information about

the electronic transitions within a molecule and is particularly useful for identifying

chromophores, such as conjugated systems.

Structural Features of Hybridaphniphylline A
Hybridaphniphylline A is a decacyclic fused alkaloid, suggesting a highly complex and rigid

three-dimensional structure. The "hybrid" designation indicates that its biosynthesis likely

involves the combination of a Daphniphyllum alkaloid precursor and an iridoid moiety.[1] The

proposed biogenetic pathway for Hybridaphniphylline A involves a natural Diels-Alder

cycloaddition, a powerful carbon-carbon bond-forming reaction.[1]

Experimental Protocols
Detailed experimental protocols for the isolation and spectroscopic analysis of

Hybridaphniphylline A are contained within the primary research publication, which is not

openly accessible. However, a general workflow for the isolation of such a compound from a

plant source would typically involve the following steps:
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Figure 1. A generalized workflow for the isolation and characterization of a natural product like

Hybridaphniphylline A.

Data Presentation
Without access to the specific quantitative data from the primary literature, it is not possible to

present the detailed NMR and other spectroscopic data in tabular format as requested.

Researchers seeking this specific information are encouraged to consult the original publication

directly:

Wang, F., Mao, M. F., Wei, G. Z., Gao, Y., Ren, F. C., & Liu, J. K. (2013).

Hybridaphniphyllines A and B, Daphniphyllum alkaloid and iridoid hybrids suggestive of

Diels-Alder cycloaddition in Daphniphyllum longeracemosum. Phytochemistry, 95, 428-435.

Conclusion
Hybridaphniphylline A represents a fascinating and structurally complex member of the

Daphniphyllum alkaloids. Its elucidation through a combination of powerful spectroscopic

techniques highlights the capabilities of modern analytical chemistry in unraveling the intricate

structures of natural products. While a comprehensive, in-depth guide necessitates access to

the primary spectroscopic data, this overview provides a foundational understanding for

researchers and professionals in the field. Further research into this and related compounds

could yield valuable insights for drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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at: [https://www.benchchem.com/product/b15593661#spectroscopic-data-interpretation-for-
hybridaphniphylline-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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